Cas no 2138174-67-9 (4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine)

• Product Name: 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine
• CAS No: 2138174-67-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 6050376
• PubChem ID: 165459949
• Update Time: 2025-06-09

4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138174-67-9
• 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine
• EN300-738582

• Inchi： 1S/C10H11N3/c11-8-5-13-10-7(3-4-12-10)9(8)6-1-2-6/h3-6H,1-2,11H2,(H,12,13)
• InChI Key： AOLAFQYETVJQQX-UHFFFAOYSA-N
• SMILES： N1C=CC2C1=NC=C(C=2C1CC1)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine

Introduction to 4-Cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine (CAS No. 2138174-67-9)

4-Cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine, with the CAS number 2138174-67-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine is characterized by a pyrrolopyridine core with a cyclopropyl substituent at the 4-position. The cyclopropyl group is a small, rigid, and highly strained ring that can significantly influence the conformational flexibility and electronic properties of the molecule. This structural feature has been shown to enhance the binding affinity and selectivity of the compound towards specific biological targets.

Recent studies have explored the pharmacological properties of 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine in various preclinical models. One notable area of research is its potential as an inhibitor of specific kinases involved in cancer signaling pathways. Kinases are enzymes that play crucial roles in cell proliferation, survival, and metastasis. By selectively inhibiting these kinases, 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine may offer a promising approach for cancer therapy.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine exhibits potent inhibitory activity against a specific kinase involved in the PI3K/AKT/mTOR pathway. This pathway is frequently dysregulated in various types of cancer and is associated with resistance to conventional therapies. The compound was found to effectively suppress the growth of cancer cells in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond its anti-cancer properties, 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine has also shown promise in neurodegenerative diseases. Preclinical studies have indicated that this compound can modulate certain neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine has been optimized using modern synthetic methods to ensure high yields and purity. The synthetic route typically involves several key steps, including the formation of the pyrrolopyridine core through a cyclization reaction and the introduction of the cyclopropyl substituent via a selective substitution reaction. These methods have been validated through extensive characterization using techniques such as NMR spectroscopy and mass spectrometry.

In terms of safety and toxicity profiles, preliminary studies have shown that 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine exhibits low toxicity in vitro and in animal models. However, further investigations are necessary to fully understand its pharmacokinetic properties and potential side effects before it can be advanced to clinical trials.

The future development of 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine will likely involve optimizing its chemical structure to enhance its potency and selectivity while minimizing off-target effects. Additionally, efforts will be directed towards understanding its mechanism of action at the molecular level and identifying biomarkers that can predict its efficacy in different patient populations.

In conclusion, 4-cyclopropyl-1H-pyrrolo[2,3-b]pyridin-5-amine (CAS No. 2138174-67-9) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its properties and applications, making it an exciting area of focus for medicinal chemists and pharmacologists alike.